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Executive Summary
Atrazine, a widely utilized herbicide, undergoes significant metabolic transformation in the

environment and biological systems. A primary and critical metabolite in this process is

Atrazine-2-hydroxy (CAS 2163-68-0), formed through the hydrolytic dechlorination of the parent

compound.[1] Unlike atrazine, which exhibits notable phytotoxicity by inhibiting photosynthesis,

Atrazine-2-hydroxy is considered a non-herbicidal derivative.[1][2] However, its prevalence as a

transformation product necessitates a thorough understanding of its toxicological profile to

accurately assess the overall environmental and human health risks associated with atrazine

use. This guide provides an in-depth technical overview of the toxicokinetics, acute and chronic

toxicity, genotoxicity, and endocrine-disrupting potential of Atrazine-2-hydroxy, supported by

detailed experimental protocols and mechanistic insights.

Introduction: The Significance of a Metabolite
The environmental and biological fate of a parent compound is intrinsically linked to the

activities of its metabolites. In the case of atrazine, the formation of Atrazine-2-hydroxy

represents a significant detoxification pathway in some plant species and a common
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degradation route in soil and water.[2][3] Its distinct chemical structure, with a hydroxyl group

replacing the chlorine atom on the triazine ring, results in a toxicological profile that differs

markedly from atrazine and its chlorinated metabolites.[4] Notably, the World Health

Organization (WHO) and other regulatory bodies evaluate hydroxyatrazine separately from

atrazine and its chloro-s-triazine metabolites due to these differences in mode of action and

toxicity.[5] This guide focuses specifically on the toxicological characteristics of Atrazine-2-

hydroxy to provide a clear and nuanced understanding for risk assessment and further

research.

Metabolic Formation and Toxicokinetics
Atrazine-2-hydroxy is formed from atrazine through hydrolysis, a process that can be both

abiotic and biotic.[3] In certain resistant plant species like corn, this conversion is an enzymatic

detoxification mechanism.[2] In the environment, hydrolysis can occur in soil and water,

influenced by factors such as pH.[3]

From a toxicokinetic perspective, the replacement of the chlorine atom with a hydroxyl group

significantly alters the molecule's physicochemical properties, impacting its absorption,

distribution, metabolism, and excretion (ADME) profile.

Metabolic Pathway: Atrazine to Atrazine-2-Hydroxy
The primary transformation pathway from atrazine to its hydroxylated metabolite is a direct

hydrolysis reaction.

Atrazine
(C8H14ClN5)

Atrazine-2-hydroxy
(C8H15N5O)

Hydrolysis (-Cl, +OH)

Click to download full resolution via product page

Caption: Formation of Atrazine-2-hydroxy from Atrazine via hydrolysis.

Toxicological Profile
The toxicological profile of Atrazine-2-hydroxy is characterized by low acute toxicity but

identifies the kidney as the primary target organ in sub-chronic and chronic exposure
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scenarios.

Acute Toxicity
Atrazine-2-hydroxy exhibits very low acute oral toxicity. In a study with Sprague-Dawley rats, a

single oral gavage dose of 5050 mg/kg resulted in no deaths or clinical signs of toxicity over a

14-day observation period.[6] This establishes the oral LD50 in rats to be greater than 5050

mg/kg.[6]

Acute Toxicity Data for Atrazine-2-hydroxy

Test Result

Species Rat (Sprague-Dawley)

Route Oral (gavage)

LD50 > 5050 mg/kg[6]

Observations No deaths or clinical signs of toxicity.[6]

Sub-chronic Toxicity
Repeated dose studies in both rats and dogs have identified the kidney as the principal target

organ for Atrazine-2-hydroxy toxicity.[6]

In a 90-day study, rats and dogs administered Atrazine-2-hydroxy showed effects such as

decreased body weight gain and food consumption at high doses.[6] More specifically, kidney

effects were observed, including increased water consumption, increased urine volume, and

elevated kidney weights, along with macroscopic and microscopic lesions.[6] The mechanism

for this nephrotoxicity is attributed to the low solubility of Atrazine-2-hydroxy in water, leading to

the formation of crystals in the kidneys and a subsequent inflammatory response.[6]

The No-Observed-Adverse-Effect Levels (NOAELs) from these studies are summarized below:
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Sub-chronic Toxicity of Atrazine-2-hydroxy

(90-day studies)

Species Rat

NOAEL 100 ppm (equivalent to 6.8 mg/kg/day)[6]

Basis for NOAEL Kidney effects observed at 300 ppm[6]

Species Dog

NOAEL 6.0 mg/kg/day[6]

Basis for NOAEL Decreased body weight gain at 1500 ppm[6]

Chronic Toxicity and Carcinogenicity
A 24-month combined chronic toxicity and carcinogenicity study in Sprague-Dawley rats was

conducted with dietary administration of Atrazine-2-hydroxy at levels of 0, 10, 25, 200, and 400

ppm.[6]

At the highest dose (400 ppm), there was reduced survival, decreased body weight gain, and

lower food consumption.[6] The primary target organs were again the kidney and urinary

bladder, with clinical chemistry changes, altered urinary parameters, increased kidney weights,

and microscopic findings in both organs.[6] Some of these effects were also noted in the 200

ppm group.[6] Importantly, there was no treatment-related increase in the incidence of any

neoplasms, leading to the conclusion that Atrazine-2-hydroxy was not carcinogenic in the rat at

or above the maximum tolerated dose.[6]

The NOAEL for non-cancer endpoints in this chronic study was determined to be 10 ppm,

which is equivalent to a mean daily intake of 0.43 mg/kg/day.[6]

Developmental and Reproductive Toxicity
A developmental toxicity study in rats, with oral administration of Atrazine-2-hydroxy at doses of

0, 5, 25, or 125 mg/kg/day during gestation days 6 to 15, showed no teratogenic effects.[6][7]

At the highest, maternally toxic dose of 125 mg/kg/day (evidenced by reduced maternal body

weight gain and food consumption), secondary effects on fetal development, such as slightly
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decreased fetal body weight and an increased incidence of incompletely ossified bones, were

observed.[6][7] The maternal and fetal NOAEL in this study was 25 mg/kg/day.[6][7]

Furthermore, studies evaluating pubertal development in rats found no significant delays with

Atrazine-2-hydroxy exposure.[6]

Genotoxicity
While the parent compound atrazine has been the subject of numerous genotoxicity studies

with some conflicting results, its commercial formulations containing adjuvants have shown a

greater potential for DNA damage than the active ingredient alone.[8][9] Atrazine itself did not

appear to be genotoxic or induce apoptosis or necrosis in human lymphocytes in vitro.[8]

Atrazine-2-hydroxy has been excluded by the U.S. EPA from the chlorotriazine common

mechanism group (which is based on neuroendocrine-related toxicity) due to a lack of

mammary tumor induction and no evidence of such toxicity.[4] While direct, comprehensive

genotoxicity data for Atrazine-2-hydroxy from standard assays like the Ames test or in vitro

micronucleus test are not readily available in the reviewed literature, its overall toxicological

profile suggests a non-genotoxic mechanism of toxicity, primarily related to its physicochemical

properties causing kidney damage at high doses.[6]

Endocrine Disruption Potential
Atrazine is a known endocrine disruptor, with mechanisms including the inhibition of cAMP-

specific phosphodiesterase-4, leading to alterations in hormone production.[4][10] Studies have

linked atrazine exposure to the activation of genes involved in hormone signaling and steroid

synthesis in human cells.[11][12]

In contrast, the endocrine-disrupting potential of Atrazine-2-hydroxy appears to be significantly

lower. Studies have shown that it does not cause significant delays in pubertal development in

rats, an endpoint sensitive to endocrine disruption.[6] This further supports the distinct

toxicological profile of the hydroxylated metabolite compared to its chlorinated parent

compound.

Experimental Protocols for Toxicological
Assessment
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The following are standardized, step-by-step methodologies for key genotoxicity assays, based

on OECD guidelines, which are critical for evaluating the safety of chemical compounds like

Atrazine-2-hydroxy.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471
This test evaluates the potential of a substance to induce gene mutations in bacteria.

Preparation

Exposure

Incubation & Analysis

Prepare bacterial strains
(e.g., S. typhimurium TA98, TA100)

Combine bacteria, test substance,
and S9 mix (or buffer) in top agar

Prepare test substance dilutions Prepare S9 mix for metabolic activation

Pour mixture onto minimal glucose agar plates

Incubate at 37°C for 48-72 hours

Count revertant colonies

Compare to negative and positive controls

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b177272/docs?utm_src=pdf-body-img#atrazine-2-hydroxy-a-comprehensive-toxicological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Methodology:

Strain Preparation: Use several strains of Salmonella typhimurium and/or Escherichia coli

with known mutations in amino acid synthesis genes (e.g., histidine).[2][13][14][15]

Metabolic Activation: Conduct the assay both with and without a metabolic activation system

(S9 fraction from rat liver) to mimic mammalian metabolism.[13][14]

Exposure: Mix the bacterial culture with the test substance at various concentrations and the

S9 mix (or buffer) in molten top agar.[16]

Plating: Pour this mixture onto the surface of a minimal agar plate, which lacks the specific

amino acid the bacteria cannot synthesize.[2][13]

Incubation: Incubate the plates at 37°C for 48-72 hours.[2]

Scoring: Count the number of revertant colonies (colonies that have mutated back to being

able to synthesize the required amino acid).[14] A significant, dose-dependent increase in

revertant colonies compared to the negative control indicates a mutagenic potential.[2]

In Vitro Mammalian Cell Micronucleus Test - OECD 487
This assay detects chromosomal damage by identifying micronuclei in cultured mammalian

cells.

Methodology:

Cell Culture: Use appropriate mammalian cells, such as human peripheral blood

lymphocytes or established cell lines (e.g., CHO, TK6).[17]

Exposure: Treat the cell cultures with at least three concentrations of the test substance,

along with negative and positive controls.[17] The exposure is typically for a short period (3-6

hours) with and without S9 metabolic activation, and for a longer period (e.g., 1.5-2 normal

cell cycles) without S9.[17]
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Cytokinesis Block: Add Cytochalasin B to the culture medium. This inhibits cytokinesis (the

final step of cell division), resulting in binucleated cells that have completed one round of

mitosis.[3][18][19] This ensures that only cells that have divided are scored.[3][18]

Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with

appropriate fluorescent dyes.

Scoring: Using a fluorescence microscope, score at least 2000 binucleated cells per

concentration for the presence of micronuclei (small, separate nuclei in the cytoplasm).[3]

[17]

Analysis: A statistically significant, dose-dependent increase in the frequency of

micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (whole

chromosome loss) activity.[17]

Conclusion and Future Directions
The toxicological profile of Atrazine-2-hydroxy is substantially different from its parent

compound, atrazine. It exhibits low acute toxicity and is not carcinogenic in long-term studies

with rats.[6] The primary toxicological concern is nephrotoxicity, observed at high doses in sub-

chronic and chronic studies, which is mechanistically linked to its low water solubility and

subsequent crystal formation in the kidneys.[6] Developmental toxicity is only observed at

maternally toxic doses, and it does not appear to share the endocrine-disrupting properties of

atrazine.[6][7]

For drug development professionals, the case of Atrazine-2-hydroxy underscores the critical

importance of evaluating major metabolites independently, as their toxicological profiles can

diverge significantly from the parent drug or chemical. For researchers, while the overall toxicity

of Atrazine-2-hydroxy appears low, further investigation into its potential for subtle renal effects

at environmentally relevant concentrations and a definitive assessment of its genotoxic

potential using a standard battery of tests would provide a more complete picture for human

health risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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